3,5-Dichloro-2,6-difluoro-benzotrifluoride

• IUPAC Name: 1,5-dichloro-2,4-difluoro-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C7HCl2F5/c8-2-1-3(9)6(11)4(5(2)10)7(12,13)14/h1H
• InChI Key: HHZZKPDVHRXCAM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)F)C(F)(F)F)F)Cl
• Molecular Formula: C7HCl2F5
• Molecular Weight: 250.98 g/mol

Description

3,5-Dichloro-2,6-difluoro-benzotrifluoride (3,5-DCBTF) is an organic compound of the halogenated aromatic hydrocarbon family. It has been used in a variety of scientific and industrial applications for its unique properties. This compound has been found to have a wide range of uses in organic synthesis, as a catalyst, and in the production of polymers. It is also known to be a potent insecticide and has been used in the treatment of various pests.

Scientific Research Applications

3,5-Dichloro-2,6-difluoro-benzotrifluoride has been used in a variety of scientific research applications. It has been used as a catalyst in a variety of organic synthesis reactions, such as the synthesis of polymers, the production of pharmaceuticals, and the synthesis of dyes. Additionally, it has been used in the synthesis of a variety of other compounds, such as heterocyclic compounds, pharmaceuticals, and pesticides. It has also been used in the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of 3,5-Dichloro-2,6-difluoro-benzotrifluoride is not fully understood. However, it is known to act as an inhibitor of enzymes involved in the synthesis of proteins, DNA, and RNA. It has also been found to interact with the cytochrome P450 enzymes, which are involved in the metabolism of a variety of drugs and other compounds. Additionally, it has been found to interact with the membrane-bound enzymes involved in the synthesis of fatty acids and other lipids.
Biochemical and Physiological Effects
3,5-Dichloro-2,6-difluoro-benzotrifluoride has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on the enzymes involved in the synthesis of proteins, DNA, and RNA. Additionally, it has been found to interact with the cytochrome P450 enzymes, which are involved in the metabolism of a variety of drugs and other compounds. It has also been found to interact with the membrane-bound enzymes involved in the synthesis of fatty acids and other lipids.

Advantages and Limitations for Lab Experiments

3,5-Dichloro-2,6-difluoro-benzotrifluoride has a number of advantages and limitations when used in laboratory experiments. One advantage is its low cost and availability. Additionally, it is a relatively non-toxic compound and is easily handled in the laboratory. However, it has been found to be unstable in the presence of light and heat, which can limit its use in some laboratory experiments. Additionally, it can be difficult to control the concentration of the compound in a reaction, which can affect the accuracy of the results.

Future Directions

The future of 3,5-Dichloro-2,6-difluoro-benzotrifluoride is promising, as it has a wide range of applications in both scientific research and industry. In the future, it may be used in the synthesis of more complex compounds, such as pharmaceuticals and polymers. Additionally, it may be used in the development of new insecticides and in the treatment of pests. Furthermore, its potential use in the production of materials for use in medical devices and other products is being explored. Finally, its potential use in the synthesis of new compounds for use in the treatment of various diseases is also being investigated.

Synthesis Methods

3,5-Dichloro-2,6-difluoro-benzotrifluoride is synthesized through a two-step process. The first step involves the reaction of chloroform and difluoroacetic acid in the presence of anhydrous aluminum chloride. This reaction yields 3,5-difluoro-2-chlorobenzotrifluoride, which is then reacted with chlorine in the second step to produce 3,5-Dichloro-2,6-difluoro-benzotrifluoride. The reaction is carried out at temperatures ranging from 60 to 70°C and requires a catalyst such as zinc chloride or magnesium chloride for the second step.